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Compound of Interest

Compound Name: Rotundine B

Cat. No.: B1259213

Get Quote

Introduction & Chemical Profile
Rotundine B is a rare sesquiterpene alkaloid incorporating a pyridine moiety, primarily isolated

from the rhizomes of Cyperus rotundus.[1] Unlike the analgesic "Rotundine" (L-THP),

Rotundine B is used primarily as a phytochemical reference standard in metabolomics, quality

control of Cyperus extracts, and pharmacological screening for modulation of specific neural or

inflammatory pathways.[1]

Due to its specific pyridine-sesquiterpene hybrid structure, it exhibits unique solubility and

stability profiles that differ from standard isoquinoline alkaloids.[1]
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Property Specification Notes

Chemical Formula
Distinct from L-THP (

)

Molecular Weight ~281.35 g/mol

Appearance
Amorphous powder / Oily

residue
Often hygroscopic

Solubility
Methanol (++++), DMSO

(+++), Water (+)

Poorly soluble in pure water;

requires organic co-solvent

UV Max (

)
~254 nm, 265 nm

Pyridine ring absorption

characteristics

pKa Basic (Pyridine nitrogen) Sensitive to acidic degradation

Preparation Protocol: Primary Stock Solution
Objective: Create a stable 10 mM Master Stock Solution for long-term storage.

Reagents & Equipment[2][6][7]
Solvent: LC-MS Grade Methanol (MeOH) or Dimethyl Sulfoxide (DMSO).[1]

Selection Logic:Methanol is preferred for easy evaporation during sub-aliquoting.[1]

DMSO is preferred for biological assays to prevent precipitation upon dilution into aqueous

media.[1]

Container: Amber borosilicate glass vials (Silanized to prevent adsorption).

Weighing: 5-digit analytical microbalance (±0.01 mg precision).

Step-by-Step Workflow
Equilibration: Allow the commercial Rotundine B vial to equilibrate to room temperature (20-

25°C) for 30 minutes inside a desiccator.
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Why? Opening a cold vial causes condensation, introducing moisture that degrades the

pyridine ring and alters weighing accuracy.[1]

Gravimetric Analysis:

Tare the sterile amber vial.[1]

Weigh approximately 1.0 mg of Rotundine B. Record exact mass (

).

Molarity Calculation:

Example: For 1.15 mg (1150

g):

Dissolution:

Add the calculated volume of Methanol or DMSO.

Vortex: 30 seconds at medium speed.

Sonication: 1 minute in a water bath (keep temp < 30°C). Note: Extended sonication can

generate heat/radicals damaging to the sesquiterpene core.

Filtration (Optional but Recommended):

If using for LC-MS, filter through a 0.22

m PTFE syringe filter to remove particulate contaminants.[1]

Storage & Stability Architecture
Rotundine B contains a pyridine ring and a sesquiterpene skeleton, making it susceptible to N-

oxidation and hydrolysis.[1]

Storage Conditions Matrix
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State Temperature Container Shelf Life Critical Hazard

Solid

(Lyophilized)
-20°C or -80°C

Amber Glass +

Desiccant
2 Years

Hygroscopicity

(Moisture)

Stock (DMSO) -20°C
Amber Glass

(Teflon lined)
6-12 Months

Freeze/Thaw

Cycles

Stock (Methanol) -80°C
Amber Glass

(Screw cap)
6 Months

Solvent

Evaporation

Working Sol.[1]

(Aq)
+4°C Polypropylene < 24 Hours

Hydrolysis /

Adsorption

Freeze-Thaw Management
Repeated freeze-thaw cycles induce micro-precipitation and degradation.[1]

Protocol: Aliquot the Master Stock into single-use volumes (e.g., 20

L) immediately after preparation.

Gas Overlay: Flush vials with Argon or Nitrogen gas before sealing to prevent N-oxidation.[1]

Visualization: Storage Decision Tree
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Caption: Decision matrix for optimizing storage conditions based on physical state and solvent

choice.

Quality Control & Analytical Validation
To verify the integrity of Rotundine B, use the following HPLC-DAD method. This method

separates Rotundine B from potential degradation products (N-oxides) and related Cyperus

alkaloids (Rotundine A/C).[1]
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HPLC-DAD Protocol[1]
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150mm x 4.6mm, 3.5

m).[1]

Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.[1][2]

Temperature: 30°C.

Detection: UV 254 nm (Primary), 210 nm (Secondary).[1]

Gradient Profile:

Time (min) % Mobile Phase B

0.0 10%

5.0 10%

20.0 60%

25.0 95%

| 30.0 | 10% |[1]

Acceptance Criteria:

Purity: >95% (Area under curve).[1]

Retention Time: Consistent within ±0.1 min of established standard.

Degradation Flags: Appearance of early-eluting peaks (polar N-oxides) or broadening tail

(column interaction).[1]

Visualization: Analytical Workflow
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Caption: QC workflow for verifying Rotundine B purity prior to experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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